2-Methyl-5-[(oxiran-2-yl)methoxy]-1-oxo-1lambda~5~-pyridine

• CAS No.: 54128-02-8
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-methyl-1-oxido-5-(oxiran-2-ylmethoxy)pyridin-1-ium
• InChI: InChI=1S/C9H11NO3/c1-7-2-3-8(4-10(7)11)12-5-9-6-13-9/h2-4,9H,5-6H2,1H3
• InChI Key: AXOQSSFFNWPYBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C=C(C=C1)OCC2CO2)[O-]

Description

2-Methyl-5-[(oxiran-2-yl)methoxy]-1-oxo-1lambda~5~-pyridine is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 12.2 g of m-chloroperbenzoic acid in 100 ml of dichloromethane is added dropwise over the course of approx. 10 minutes, whilst stirring, to a solution of 10 g of crude 3-(2,3-epoxy-propoxy)-6-methyl-pyridine in 100 ml of dichloromethane, the temperature of the solution rising to 32° C. The reaction mixture is stirred for a further 30 minutes and is then extracted with 40 ml of saturated potassium bicarbonate solution, dried and evaporated in vacuo. 3-(2,3-Epoxy-propoxy)-6-methylpyridine-1-oxide, thus obtained, is used further in the crude state.